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galloyloxypaeoniflorin galloyloxypaeoniflorin
Brand Name: Vulcanchem
CAS No.: 145898-93-7
VCID: VC0234655
InChI: InChI=1S/C30H32O16/c1-27-8-29(23(38)22(27)37,10-42-24(39)12-4-16(32)20(35)17(33)5-12)46-30(27,45-28-6-13-7-41-26(18(13)28)44-9-28)11-43-25(40)14-2-3-15(31)21(36)19(14)34/h2-4,7,12,17,20,22-23,31-38H,5-6,8-11H2,1H3/t12?,17?,20?,22-,23-,27?,28-,29?,30+/m0/s1
SMILES: CC12CC(C(C1O)O)(OC2(COC(=O)C3=C(C(=C(C=C3)O)O)O)OC45CC6=COC(=C64)OC5)COC(=O)C7CC(C(C(=C7)O)O)O
Molecular Formula: C30H32O16
Molecular Weight: 648.6 g/mol

galloyloxypaeoniflorin

CAS No.: 145898-93-7

Main Products

VCID: VC0234655

Molecular Formula: C30H32O16

Molecular Weight: 648.6 g/mol

galloyloxypaeoniflorin - 145898-93-7

CAS No. 145898-93-7
Product Name galloyloxypaeoniflorin
Molecular Formula C30H32O16
Molecular Weight 648.6 g/mol
IUPAC Name [(3S,5R,6S)-3-[[(1R)-5,7-dioxatricyclo[4.2.1.03,9]nona-3,6(9)-dien-1-yl]oxy]-5,6-dihydroxy-4-methyl-1-[(3,4,5-trihydroxycyclohex-2-ene-1-carbonyl)oxymethyl]-2-oxabicyclo[2.2.1]heptan-3-yl]methyl 2,3,4-trihydroxybenzoate
Standard InChI InChI=1S/C30H32O16/c1-27-8-29(23(38)22(27)37,10-42-24(39)12-4-16(32)20(35)17(33)5-12)46-30(27,45-28-6-13-7-41-26(18(13)28)44-9-28)11-43-25(40)14-2-3-15(31)21(36)19(14)34/h2-4,7,12,17,20,22-23,31-38H,5-6,8-11H2,1H3/t12?,17?,20?,22-,23-,27?,28-,29?,30+/m0/s1
Standard InChIKey PRUKRWUTUBERIO-IFPUPTAISA-N
Isomeric SMILES CC12CC([C@H]([C@@H]1O)O)(O[C@@]2(COC(=O)C3=C(C(=C(C=C3)O)O)O)O[C@]45CC6=COC(=C64)OC5)COC(=O)C7CC(C(C(=C7)O)O)O
SMILES CC12CC(C(C1O)O)(OC2(COC(=O)C3=C(C(=C(C=C3)O)O)O)OC45CC6=COC(=C64)OC5)COC(=O)C7CC(C(C(=C7)O)O)O
Canonical SMILES CC12CC(C(C1O)O)(OC2(COC(=O)C3=C(C(=C(C=C3)O)O)O)OC45CC6=COC(=C64)OC5)COC(=O)C7CC(C(C(=C7)O)O)O
Synonyms galloyl-oxypaeoniflorin
galloyloxy-paeoniflorin
galloyloxypaeoniflorin
PubChem Compound 3036133
Last Modified Nov 11 2021
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